Cas no 2034332-16-4 (methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate)

• Product Name: methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate
• CAS No: 2034332-16-4
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• CID: 5551958
• Update Time: 2025-08-02

methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[4-(2,4-dioxo-3-phenyl-1-imidazolidinyl)-1-piperidinyl]methyl]-, methyl ester
• methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate

• Inchi： 1S/C21H23N3O5/c1-28-20(26)18-8-7-17(29-18)13-22-11-9-15(10-12-22)23-14-19(25)24(21(23)27)16-5-3-2-4-6-16/h2-8,15H,9-14H2,1H3
• InChI Key： RWYOGMWSSLDDKA-UHFFFAOYSA-N
• SMILES： O1C(CN2CCC(N3C(=O)N(C4=CC=CC=C4)C(=O)C3)CC2)=CC=C1C(OC)=O

Additional information on methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate

Exploring the Potential of Methyl 5-{[4-(2,4-Dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate (CAS No. 2034332-16-4)

The compound methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate (CAS No. 2034332-16-4) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis pathways, and emerging uses, while also addressing frequently searched questions related to this compound.

Chemically, methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate belongs to the class of imidazolidine derivatives, which are known for their diverse biological activities. The presence of a furan-2-carboxylate moiety and a piperidine ring in its structure enhances its potential as a building block in drug discovery. Researchers have explored its role in modulating enzyme activity and receptor binding, making it a candidate for therapeutic applications.

One of the most searched questions about this compound is: "What are the synthetic routes for methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Recent advancements in green chemistry have also explored eco-friendly methods to produce this compound, aligning with the growing demand for sustainable pharmaceutical intermediates.

Another area of interest is its potential pharmacological applications. Preliminary studies suggest that methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate may exhibit anti-inflammatory and neuroprotective properties. These findings have sparked curiosity among researchers, leading to increased searches for "methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate biological activity" and related terms.

The compound's solubility and stability under various conditions are also frequently discussed topics. Its moderate solubility in organic solvents like DMSO and methanol makes it suitable for laboratory experiments, while its stability at room temperature ensures ease of handling. These properties are critical for researchers investigating its potential in drug formulation.

In the context of market trends, the demand for novel imidazolidine-based compounds is on the rise, driven by their versatility in medicinal chemistry. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly listing methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate in their portfolios, catering to the needs of academic and industrial researchers.

For those wondering about "where to buy methyl 5-{[4-(2,4-dioxo-3-phenylimidazolidin-1-yl)piperidin-1-yl]methyl}furan-2-carboxylate," several specialized chemical suppliers offer this compound in varying quantities. It is advisable to verify the purity and analytical data (such as HPLC or NMR) before procurement to ensure compliance with research standards.

Future research directions for CAS No. 2034332-16-4 include exploring its derivatives for enhanced bioactivity and optimizing synthetic protocols for scalability. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.